7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one

• IUPAC Name: 7-(2-oxopropoxy)-3-phenylchromen-2-one
• InChI: InChI=1S/C18H14O4/c1-12(19)11-21-15-8-7-14-9-16(13-5-3-2-4-6-13)18(20)22-17(14)10-15/h2-10H,11H2,1H3
• InChI Key: QRWTUBWNGMPQJR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC=CC=C3
• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol
• CAS No.: 195137-94-1

Description

7-(2-Oxopropoxy)-3-phenyl-2H-chromen-2-one (C₁₈H₁₄O₄, MW 294.09 g/mol, CAS 195137-96-3) is a coumarin derivative featuring a 2-oxopropoxy group at the 7th position and a phenyl substituent at the 3rd position . The 2-oxopropoxy group introduces a ketone functionality, which may enhance metabolic stability and influence intermolecular interactions, while the phenyl group contributes to aromatic stacking in biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one typically involves the reaction of 7-hydroxy-3-phenyl-2H-chromen-2-one with 2-oxopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like acetone or dimethylformamide (DMF) under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as distillation or industrial chromatography.

Chemical Reactions Analysis

Types of Reactions

7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The phenyl group or the 2-oxopropoxy group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) can be employed under appropriate conditions.

Major Products Formed

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Medicinal Chemistry

7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one has garnered attention as a promising lead compound in drug discovery due to its various biological activities:

• Antimicrobial Properties : Research indicates that this compound exhibits antimicrobial activity against various pathogens. Studies have shown its effectiveness in inhibiting bacterial growth, making it a candidate for developing new antibiotics.
• Anti-inflammatory Effects : The compound has demonstrated anti-inflammatory properties, potentially useful in treating conditions such as arthritis and other inflammatory diseases. It may inhibit key enzymes involved in inflammatory pathways, providing therapeutic benefits.
• Antioxidant Activity : Its ability to scavenge free radicals suggests that it could play a role in preventing oxidative stress-related diseases, including cancer and cardiovascular disorders.

Case Studies and Research Findings

Several studies have documented the efficacy of 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one in various applications:

• Antimicrobial Efficacy Study : A recent study evaluated the antimicrobial effects of this compound against Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition of bacterial growth at specific concentrations, suggesting its potential as an antibiotic candidate.
• Anti-inflammatory Mechanism Investigation : Another study focused on its anti-inflammatory effects in vitro using human cell lines. The results showed that treatment with the compound reduced levels of pro-inflammatory cytokines, indicating its potential use in managing inflammatory diseases.
• Antioxidant Activity Assessment : Research measuring the antioxidant capacity of this compound revealed that it effectively scavenged free radicals in vitro, supporting its application in preventing oxidative stress-related conditions.

Mechanism of Action

The mechanism of action of 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit the activity of certain enzymes or modulate signaling pathways involved in inflammation or cell proliferation. The exact molecular targets and pathways can vary depending on the specific biological context and the functional groups present on the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at the 7-Position

7-(3-Iodopropoxy)-4-phenyl-2H-chromen-2-one (16)

• Structure : Replaces the 2-oxopropoxy group with a 3-iodopropoxy chain.
• Synthesis : Derived from 7-hydroxy-4-phenylcoumarin via alkylation with 1,3-diiodopropane .

7-(2-Oxopropoxy)-2H-chromen-2-one (CAS 1423027-27-3)

• Structure : Lacks the 3-phenyl group present in the target compound.

Core Scaffold Modifications

6-(2,5-Dichlorothiophen-3-yl)-4-(5-methylfuran-2-yl)-2-(2-oxopropoxy)pyridine-3-carbonitrile (2e)

• Structure : 2-Oxopropoxy group attached to a pyridine-carbonitrile core instead of coumarin.
• Properties : Exhibits antibacterial and cytotoxic activity, with a melting point of 188–189°C .
• Contrast : The pyridine core may enhance electron-deficient character compared to the coumarin scaffold, affecting redox properties.

Neobavaisoflavone (C₂₀H₁₈O₄)

• Structure : Chromen-4-one core with a prenyl group and hydroxyl substitutions.
• Activity : Binds to Aβ42 in neurodegenerative studies, highlighting the role of prenylation in modulating bioactivity .

Substituent Variations at the 3-Position

7-Hydroxy-3-pentanoyl-2H-chromen-2-one (CAS 919742-28-2)

• Structure: Replaces the 3-phenyl group with a pentanoyl chain.

3-Benzyl-4-methyl-7-(2-oxopropoxy)chromen-2-one

• Structure : Benzyl and methyl groups at the 3rd and 4th positions, respectively.
• Impact : Enhanced lipophilicity (MW: ~380 g/mol) due to the benzyl group, which may improve pharmacokinetic stability .

NMR Spectroscopy

• Target Compound : Expected ¹H NMR signals for aromatic protons (δ 7.2–7.4 ppm) and a carbonyl peak (C=O, δ ~200 ppm in ¹³C NMR), consistent with coumarin derivatives .
• 3-Phenyl-2H-chromen-2-one : Aromatic protons at δ 7.27–7.33 ppm; absence of 2-oxopropoxy shifts confirms structural differences .

Biological Activity

7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one, a compound within the coumarin family, has garnered attention for its diverse biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its mechanisms of action, biological effects, and relevant case studies, providing a comprehensive overview of the current research findings.

Chemical Structure and Properties

The compound features a chromenone backbone with a propoxy group at the 7-position and a phenyl group at the 3-position. This specific substitution pattern is believed to influence its biological activity significantly.

The biological activity of 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions.
• Signaling Pathways : It has been shown to modulate key signaling pathways such as NF-κB, which plays a crucial role in inflammation and cancer progression.

Antitumor Activity

Research indicates that 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one exhibits significant antitumor properties. In vitro studies have demonstrated its effectiveness against various cancer cell lines:

Cell Line	IC50 (μM)	Reference
MCF-7 (breast cancer)	20.2 ± 3.7
K562 (leukemia)	9.3 ± 2.8

These findings suggest that the compound has potential as a therapeutic agent in cancer treatment, particularly due to its ability to induce cytotoxic effects in tumor cells.

Antimicrobial and Anti-inflammatory Properties

In addition to its anticancer effects, this compound has shown promising antimicrobial and anti-inflammatory activities:

• Antimicrobial : Studies have indicated that coumarin derivatives, including 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one, possess broad-spectrum antimicrobial properties, making them potential candidates for treating infections.
• Anti-inflammatory : The modulation of inflammatory pathways suggests that this compound could be beneficial in managing inflammatory diseases.

Case Studies

• Cytotoxicity Assays : A study conducted on MCF-7 cells treated with varying concentrations of the compound revealed dose-dependent cytotoxicity, with significant morphological changes observed under microscopy. These changes included cell shrinkage and chromatin condensation, indicative of apoptosis .
• Comparative Analysis : When compared with other coumarin derivatives, 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one exhibited superior cytotoxicity against certain cancer cell lines, highlighting its unique structural advantages .